Cas no 142896-09-1 (Ethanone,1-[4-(1-methylethyl)-2-pyridinyl]-)

Ethanone,1-[4-(1-methylethyl)-2-pyridinyl]- Properties

Names and Identifiers

• Ethanone,1-[4-(1-methylethyl)-2-pyridinyl]-
• 1-(4-Isopropylpyridin-2-yl)ethanone
• 1-(4-propan-2-ylpyridin-2-yl)ethanone
• 2-acetyl-4-isopropylpyridine
• 1-[4-(1-Methylethyl)-2-pyridinyl]ethanone
• 1-[4-(propan-2-yl)pyridin-2-yl]ethanone
• Pyridine, 2-acetyl-4-(1-methylethyl)
• T6NJ BV1 DY1&amp
• SB54498
• DTXSID40162212
• SCHEMBL6169475
• Ethanone, 1-[4-(1-methylethyl)-2-pyridinyl]-
• (4-(1-Methylethyl)-2-pyridinyl)ethanone
• 1-[4-(propan-2-yl)pyridin-2-yl]ethan-1-one
• GS2494
• FEMA No. 4638
• Ethanone, 1-(4-(1-methylethyl)-2-pyridinyl)-
• BS-49693
• 142896-09-1
• JRF96H7XWL
• UNII-JRF96H7XWL
• E84858
• AKOS025394368
• Ethanone, 1-[4-(1-methylethyl)-2-pyridinyl]- (9CI)
• Q27281649
• DTXCID2084703
• +Expand

• MDL： MFCD17016138
• InChIKey： BWJDKYNJXZATRV-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO/c1-7(2)9-4-5-11-10(6-9)8(3)12/h4-7H,1-3H3
• SMILES： CC(C)C1=CC(=NC=C1)C(=O)C

Computed Properties

• Exact Mass: 163.09979
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 163.1
• Heavy Atom Count: 12
• Complexity: 165
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• PSA: 29.96
• Refractive Index: 1.503
• Boiling Point: 245.9°C at 760 mmHg
• Flash Point: 108.8°C
• FEMA: 4638 | 2-ACETYL-4-ISOPROPYLPYRIDINE
• Density: 0.993